Cas no 401624-46-2 (6-Bromo-2-isopropylquinoline-4-carboxylic Acid)

• Product Name: 6-Bromo-2-isopropylquinoline-4-carboxylic Acid
• CAS No: 401624-46-2
• MF: C₁₃H₁₂BrNO₂
• MW: 294.143882751465
• CID: 925395
• PubChem ID: 753290
• Update Time: 2025-06-11

6-Bromo-2-isopropylquinoline-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-2-ISOPROPYL-QUINOLINE-4-CARBOXYLIC ACID
• 6-Bromo-2-isopropylquinoline-4-carboxylic acid
• 6-bromo-2-propan-2-ylquinoline-4-carboxylic acid
• HMS1382A21
• DB-069961
• 401624-46-2
• SR-01000113894-1
• SR-01000113894
• 6-bromanyl-2-propan-2-yl-quinoline-4-carboxylic acid
• ChemDiv2_004597
• SB69811
• 6-bromo-2-propan-2-yl-4-quinolinecarboxylic acid
• CS-0367413
• 6-bromo-2-isopropyl-4-quinolinecarboxylic acid
• SCHEMBL16833549
• 6-bromo-2-(propan-2-yl)quinoline-4-carboxylic acid
• STK041070
• A824944
• IDI1_003312
• AKOS000264047
• DTXSID10353791
• 6-Bromo-2-isopropylquinoline-4-carboxylic Acid

• MDL： MFCD02601734
• Inchi： 1S/C13H12BrNO2/c1-7(2)12-6-10(13(16)17)9-5-8(14)3-4-11(9)15-12/h3-7H,1-2H3,(H,16,17)
• InChI Key： QUBDAOYYNVYIBJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(=O)O)=CC(C(C)C)=N2

Computed Properties

• Exact Mass: 293.00500
• Monoisotopic Mass: 293.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19000
• LogP: 3.81890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 6-Bromo-2-isopropylquinoline-4-carboxylic Acid

Comprehensive Overview of 6-Bromo-2-isopropylquinoline-4-carboxylic Acid (CAS No. 401624-46-2)

6-Bromo-2-isopropylquinoline-4-carboxylic Acid (CAS No. 401624-46-2) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This quinoline derivative is characterized by its unique molecular structure, featuring a bromine substituent at the 6-position and an isopropyl group at the 2-position, which contribute to its distinct chemical properties. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The synthesis of 6-Bromo-2-isopropylquinoline-4-carboxylic Acid involves multi-step organic reactions, including bromination and carboxylation, to achieve high purity and yield. Its CAS number 401624-46-2 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. The compound's quinoline core is a privileged scaffold in medicinal chemistry, often associated with bioactive molecules targeting various diseases. Recent studies highlight its role in modulating enzymatic activity, making it a valuable tool for biochemical assays.

In the context of current research trends, 6-Bromo-2-isopropylquinoline-4-carboxylic Acid aligns with the growing demand for small-molecule modulators in precision medicine. Its structural features enable interactions with biological targets such as ATP-binding sites, a hotspot for drug design. Additionally, the compound's carboxylic acid functionality allows for further derivatization, expanding its utility in combinatorial chemistry. These attributes make it a versatile intermediate for synthesizing novel therapeutics, addressing unmet medical needs in oncology and infectious diseases.

From an industrial perspective, the scalability of 6-Bromo-2-isopropylquinoline-4-carboxylic Acid production is a key consideration. Advances in green chemistry have prompted the development of eco-friendly synthetic routes, reducing waste and energy consumption. This aligns with global sustainability goals and regulatory pressures to minimize environmental impact. Furthermore, the compound's stability under standard storage conditions ensures consistent performance in laboratory and manufacturing settings, reinforcing its reliability as a research reagent.

Analytical characterization of CAS No. 401624-46-2 typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry to verify purity and structural integrity. These methods are essential for quality control, particularly when the compound is used in high-throughput screening or preclinical studies. The availability of detailed spectral data facilitates its adoption in academic and industrial labs, accelerating the pace of innovation in life sciences.

Emerging applications of 6-Bromo-2-isopropylquinoline-4-carboxylic Acid include its use in proteomics and chemical biology, where it serves as a probe to elucidate biological pathways. Its compatibility with click chemistry platforms further enhances its utility in labeling and imaging studies. As the scientific community explores new frontiers in AI-driven drug discovery, this compound's well-defined properties make it a promising candidate for virtual screening and machine learning models.

In summary, 6-Bromo-2-isopropylquinoline-4-carboxylic Acid (CAS No. 401624-46-2) represents a convergence of chemical innovation and biomedical relevance. Its multifaceted applications, coupled with rigorous synthetic and analytical protocols, position it as a cornerstone in modern research. Whether investigating structure-activity relationships or pioneering sustainable synthesis methods, this compound continues to inspire breakthroughs across disciplines.